![molecular formula C6H12ClNO B1529636 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride CAS No. 1408075-32-0](/img/structure/B1529636.png)
2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride
Overview
Description
2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride is a chemical compound with the molecular formula C6H12ClNO and a molecular weight of 149.62 . It is a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride is 1S/C6H11NO.ClH/c1-2-6-3-7-5(1)4-8-6;/h5-7H,1-4H2;1H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride is a pale-yellow to yellow-brown solid . and should be stored at temperatures between 2-8°C .Scientific Research Applications
Medicinal Chemistry
2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride is a valuable building block in medicinal chemistry. It serves as a precursor for synthesizing a variety of pharmacologically active molecules. Its bicyclic structure is particularly useful for creating rigid frameworks in drug molecules, which can enhance binding affinity and specificity to biological targets .
Organic Synthesis
In the realm of organic synthesis, this compound is utilized for its ability to act as a versatile intermediate. It can undergo various chemical transformations, including functional group modifications and ring expansions, which are crucial steps in the synthesis of complex organic molecules .
Materials Science
The unique chemical structure of 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride makes it an interesting candidate for the development of new materials. Its incorporation into polymers could potentially lead to materials with novel properties, such as enhanced durability or chemical resistance .
Environmental Science
Research in environmental science could explore the use of 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride as a potential agent for environmental remediation. Its chemical properties might be harnessed to capture pollutants or facilitate the breakdown of hazardous substances .
Biotechnology
In biotechnology, this compound could be investigated for its potential role in biosynthesis pathways. Its bicyclic structure might mimic certain biological intermediates, making it a useful tool for studying enzyme-catalyzed reactions or for metabolic engineering .
Pharmacology
Pharmacological studies could focus on the potential of 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride as a scaffold for developing new therapeutic agents. Its structural features could be exploited to design drugs with improved pharmacokinetic and pharmacodynamic profiles .
Analytical Chemistry
In analytical chemistry, derivatives of 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride could be synthesized for use as standards or reagents in chemical assays. They could help in the quantification or detection of various analytes due to their distinct chemical signatures .
Chemical Education
Lastly, 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride can serve as an educational tool in chemical education. Its structure and reactivity provide a concrete example for teaching concepts related to heterocyclic chemistry and nucleophilic substitution reactions .
Safety and Hazards
The safety information for 2-Oxa-5-azabicyclo[2.2.2]octane hydrochloride indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include wearing protective gloves/eye protection/face protection and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
2-oxa-5-azabicyclo[2.2.2]octane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c1-2-6-3-7-5(1)4-8-6;/h5-7H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDMFWUHQBIUOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COC1CN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate](/img/structure/B1529554.png)
![8-Hydroxy-6-oxa-3-azabicyclo[3.2.1]octane](/img/structure/B1529557.png)
![2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine](/img/structure/B1529559.png)
![6-Bromo-2-chloropyrido[2,3-D]pyrimidine](/img/structure/B1529560.png)
![6-Hydroxymethyl-3-aza-bicyclo[3.1.1]heptane](/img/structure/B1529564.png)
![2,4-Bis(trifluoromethyl)-5,6,7,8-tetrahydropyrido-[3,4-d]pyrimidine hydrochloride](/img/structure/B1529566.png)
![4-Amino-5-bromofuro[2,3-D]pyrimidine](/img/structure/B1529571.png)
![tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate](/img/structure/B1529574.png)
